Cas no 1105212-04-1 (2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide)

• Product Name: 2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide
• CAS No: 1105212-04-1
• MF: C₁₇H₁₅F₃N₂O₄
• MW: 368.307214975357
• CID: 6192452
• PubChem ID: 30866016
• Update Time: 2025-06-11

2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide
• 1105212-04-1
• F5526-0436
• 2-(4-nitrophenyl)-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]acetamide
• AKOS024512041
• 2-(4-nitrophenyl)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide
• VU0646086-1

• Inchi： 1S/C17H15F3N2O4/c18-17(19,20)13-2-1-3-15(11-13)26-9-8-21-16(23)10-12-4-6-14(7-5-12)22(24)25/h1-7,11H,8-10H2,(H,21,23)
• InChI Key： PGXINQRJYXSYOT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCCNC(CC1C=CC(=CC=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 368.09839145g/mol
• Monoisotopic Mass: 368.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide

Professional Introduction to Compound with CAS No. 1105212-04-1 and Product Name: 2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide

The compound with the CAS number 1105212-04-1 and the product name 2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a nitro group, a trifluoromethyl group, and an acetamide moiety, contributes to its unique chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with tailored biological activities. The nitrophenyl moiety in this compound is particularly noteworthy, as it is often associated with enhanced binding affinity to biological targets. This feature makes it a valuable scaffold for designing molecules that interact with enzymes and receptors in a highly specific manner. Furthermore, the trifluoromethyl group is known for its ability to modulate metabolic stability and lipophilicity, which are critical factors in determining a drug's efficacy and pharmacokinetic profile.

The acetamide functional group in the compound's structure adds another layer of complexity, contributing to its solubility and bioavailability. This is particularly important in drug design, where achieving optimal solubility is essential for effective absorption and distribution within the body. The combination of these functional groups creates a molecule with multifaceted properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide in the development of novel therapeutic agents. Researchers have been exploring its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties. The nitro group, for instance, can be reduced to an amine, opening up possibilities for further derivatization and modification. This flexibility allows chemists to fine-tune the compound's characteristics to meet specific therapeutic needs.

The trifluoromethyl group has been extensively studied for its ability to improve metabolic stability and binding affinity. In many cases, the introduction of this group into a molecule can significantly enhance its bioavailability and reduce susceptibility to enzymatic degradation. This has made it a popular choice in drug design, particularly for compounds intended for oral administration. The acetamide moiety also plays a crucial role in modulating these properties, contributing to the overall pharmacokinetic profile of the drug.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research is focusing on its role as a precursor in the synthesis of molecules that target specific disease pathways. For example, studies have suggested that derivatives of this compound may exhibit anti-inflammatory and anti-cancer properties. These findings are particularly promising given the growing demand for targeted therapies that offer improved efficacy and reduced side effects.

The synthesis of 2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern pharmaceutical chemistry. The process typically begins with the preparation of key intermediates, such as 4-nitrobenzaldehyde and 3-trifluoromethoxybenzyl alcohol. These intermediates are then coupled using established synthetic protocols to form the core structure of the compound.

Once the core structure is established, further modifications are made to introduce the acetamide group and other functional groups as needed. Each step in the synthesis must be carefully controlled to ensure high yield and purity. Impurities can significantly impact the biological activity of a drug candidate, making rigorous quality control measures essential throughout the process.

The biological evaluation of 2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide involves extensive testing to determine its efficacy and safety profiles. In vitro assays are used to assess interactions with biological targets such as enzymes and receptors, while animal models provide insights into its pharmacokinetic behavior. These studies are crucial for understanding how the compound will behave in humans and for identifying any potential toxicities or side effects.

One area where this compound shows particular promise is in the treatment of neurological disorders. Research has indicated that derivatives of this molecule may interact with neurotransmitter receptors in ways that could alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these receptors precisely is key to developing effective treatments for these debilitating conditions.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents like 2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide. Advances in computational chemistry and high-throughput screening technologies have accelerated the discovery process by allowing researchers to rapidly test thousands of compounds for potential activity against various disease targets. These technologies have also enabled more accurate predictions of how different modifications will affect a molecule's properties.

In conclusion, 2-(4-nitrophenyl)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex molecular structure, characterized by functional groups such as nitrophenyl, trifluoromethyl, and acetamide, makes it a versatile scaffold for designing novel drugs with enhanced efficacy and improved pharmacokinetic profiles. Continued research into this compound holds promise for addressing some of today's most pressing medical challenges.